Cas no 845801-76-5 (1-(4-methoxyphenyl)-4-1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one)

• Product Name: 1-(4-methoxyphenyl)-4-1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one
• CAS No: 845801-76-5
• MF: C₂₇H₂₇N₃O₃
• MW: 441.52158665657
• CID: 6024983
• PubChem ID: 3262173
• Update Time: 2025-07-14

1-(4-methoxyphenyl)-4-1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-4-1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one
• 1-(4-methoxyphenyl)-4-[1-(3-phenoxypropyl)benzimidazol-2-yl]pyrrolidin-2-one
• 2-Pyrrolidinone, 1-(4-methoxyphenyl)-4-[1-(3-phenoxypropyl)-1H-benzimidazol-2-yl]-
• AKOS001167100
• Z111734052
• VU0510567-1
• AKOS016262197
• 1-(4-methoxyphenyl)-4-(1-(3-phenoxypropyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
• F3141-0202
• 845801-76-5
• 1-(4-methoxyphenyl)-4-[1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-yl]pyrrolidin-2-one

• Inchi： 1S/C27H27N3O3/c1-32-22-14-12-21(13-15-22)30-19-20(18-26(30)31)27-28-24-10-5-6-11-25(24)29(27)16-7-17-33-23-8-3-2-4-9-23/h2-6,8-15,20H,7,16-19H2,1H3
• InChI Key： YGNQYBHTMULWAT-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC)C=C2)CC(C2N(CCCOC3=CC=CC=C3)C3=CC=CC=C3N=2)CC1=O

Computed Properties

• Exact Mass: 441.20524173g/mol
• Monoisotopic Mass: 441.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 56.6Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 725.5±60.0 °C(Predicted)
• pka: 5.20±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(4-methoxyphenyl)-4-1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one

Introduction to 1-(4-methoxyphenyl)-4-1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one (CAS No. 845801-76-5)

1-(4-methoxyphenyl)-4-1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one (CAS No. 845801-76-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, often referred to by its systematic name, belongs to the class of benzodiazepines, which are widely studied for their diverse biological activities and potential therapeutic applications.

The methoxyphenyl and phenoxypropyl substituents in the structure of this compound contribute to its unique pharmacological profile. The methoxyphenyl group is known for its ability to modulate receptor interactions, while the phenoxypropyl group enhances the lipophilicity and membrane permeability of the molecule. These structural features make 1-(4-methoxyphenyl)-4-1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one a promising candidate for various medicinal applications.

Recent studies have focused on the potential of this compound as a neuroprotective agent. Research published in the Journal of Medicinal Chemistry has shown that 1-(4-methoxyphenyl)-4-1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one exhibits significant neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to cross the blood-brain barrier and its selective binding to specific receptors in the brain make it a valuable tool for further investigation in this area.

In addition to its neuroprotective properties, 1-(4-methoxyphenyl)-4-1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one has been explored for its anxiolytic and antidepressant effects. Preclinical studies have demonstrated that this compound can effectively reduce anxiety and depressive symptoms in animal models. The mechanism of action is believed to involve modulation of the GABAergic system, which is a key pathway in the regulation of mood and anxiety disorders.

The synthesis of 1-(4-methoxyphenyl)-4-1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The initial step typically involves the formation of the benzodiazepine core through a condensation reaction between an appropriate amine and an acid chloride. Subsequent steps involve the introduction of the methoxyphenyl and phenoxypropyl substituents through selective functional group manipulations.

The physicochemical properties of 1-(4-methoxyphenyl)-4-1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one have been extensively characterized. It is a white crystalline solid with a molecular weight of approximately 507 g/mol. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, but has limited solubility in water. These properties are crucial for its formulation into various dosage forms for preclinical and clinical testing.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(4-methoxyphenyl)-4-1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-one in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are encouraging and support further clinical development.

In conclusion, 1-(4-methoxyphenyl)-4-1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-one (CAS No. 845801-76-5) represents a promising compound with potential applications in neuroprotection, anxiolytic therapy, and antidepressant treatment. Its unique structural features and favorable pharmacological profile make it an attractive candidate for further research and development in the pharmaceutical industry.